molecular formula C17H18N2O2S B5849035 N-{[(3,4-dimethylphenyl)amino]carbonothioyl}-4-methoxybenzamide

N-{[(3,4-dimethylphenyl)amino]carbonothioyl}-4-methoxybenzamide

Cat. No. B5849035
M. Wt: 314.4 g/mol
InChI Key: SWULGZLIBGEORD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-{[(3,4-dimethylphenyl)amino]carbonothioyl}-4-methoxybenzamide, commonly known as DMCM, is a chemical compound that belongs to the class of benzamides. DMCM has been widely used in scientific research for its potential therapeutic properties.

Mechanism of Action

The exact mechanism of action of DMCM is not fully understood. However, it is believed that DMCM acts as a positive allosteric modulator of the GABA-A receptor. This results in an increase in the activity of the GABA-A receptor, leading to an increase in the inhibitory neurotransmitter GABA. This increased activity of the GABA-A receptor is responsible for the anticonvulsant, anxiolytic, and sedative effects of DMCM.
Biochemical and Physiological Effects
DMCM has been shown to have a number of biochemical and physiological effects. DMCM has been shown to increase the activity of the GABA-A receptor, leading to an increase in the inhibitory neurotransmitter GABA. This increased activity of the GABA-A receptor is responsible for the anticonvulsant, anxiolytic, and sedative effects of DMCM. DMCM has also been shown to have an effect on the levels of dopamine, serotonin, and norepinephrine in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of DMCM is its potential therapeutic properties, particularly in the treatment of epilepsy, anxiety disorders, and alcohol withdrawal syndrome. DMCM has also been shown to have low toxicity and is well-tolerated in animal studies. However, there are also some limitations to the use of DMCM in lab experiments. DMCM has been shown to have a short half-life, which can make it difficult to study its effects over a longer period of time. DMCM is also known to have a narrow therapeutic window, which can make it difficult to determine the optimal dosage.

Future Directions

There are a number of future directions for the study of DMCM. One area of interest is the potential use of DMCM in the treatment of anxiety disorders and alcohol withdrawal syndrome. Further research is needed to determine the optimal dosage and duration of treatment for these conditions. Another area of interest is the development of new compounds that are based on the structure of DMCM. These compounds may have improved therapeutic properties and a wider therapeutic window compared to DMCM. Finally, there is a need for further research into the mechanism of action of DMCM, particularly with regards to its effects on the levels of dopamine, serotonin, and norepinephrine in the brain.
Conclusion
In conclusion, DMCM is a chemical compound that has been widely used in scientific research for its potential therapeutic properties. DMCM has been shown to have anticonvulsant, anxiolytic, and sedative properties. DMCM acts as a positive allosteric modulator of the GABA-A receptor, leading to an increase in the inhibitory neurotransmitter GABA. DMCM has a number of advantages and limitations for lab experiments, and there are a number of future directions for the study of DMCM.

Synthesis Methods

DMCM can be synthesized using a multi-step process starting from 3,4-dimethylaniline. The first step involves the reaction of 3,4-dimethylaniline with carbon disulfide in the presence of sodium hydroxide to form the corresponding thiourea. The thiourea is then treated with methyl 4-chloro-2-aminobenzoate to yield N-[3,4-dimethylphenyl)amino]carbonothioyl]-4-methoxybenzamide.

Scientific Research Applications

DMCM has been extensively used in scientific research for its potential therapeutic properties. DMCM has been shown to have anticonvulsant, anxiolytic, and sedative properties. DMCM has also been studied for its potential use in the treatment of alcohol withdrawal syndrome and anxiety disorders.

properties

IUPAC Name

N-[(3,4-dimethylphenyl)carbamothioyl]-4-methoxybenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H18N2O2S/c1-11-4-7-14(10-12(11)2)18-17(22)19-16(20)13-5-8-15(21-3)9-6-13/h4-10H,1-3H3,(H2,18,19,20,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SWULGZLIBGEORD-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=C(C=C1)NC(=S)NC(=O)C2=CC=C(C=C2)OC)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H18N2O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

314.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.